Dibromo[tris(pentafluoroethyl)]-lambda~5~-stibane

• CAS No.: 194549-90-1
• Molecular Formula: C6Br2F15Sb
• Molecular Weight: 638.61 g/mol
• IUPAC Name: dibromo-tris(1,1,2,2,2-pentafluoroethyl)-λ5-stibane
• InChI: InChI=1S/3C2F5.2BrH.Sb/c3*3-1(4)2(5,6)7;;;/h;;;2*1H;/q;;;;;+2/p-2
• InChI Key: YHFJAQAZFDBJKL-UHFFFAOYSA-L
• Canonical SMILES: C(C(F)(F)[Sb](C(C(F)(F)F)(F)F)(C(C(F)(F)F)(F)F)(Br)Br)(F)(F)F

Description

Dibromo[tris(pentafluoroethyl)]-lambda~5~-stibane is a chemical compound that contains antimony, bromine, and pentafluoroethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Dibromo[tris(pentafluoroethyl)]-lambda~5~-stibane typically involves the reaction of antimony compounds with bromine and pentafluoroethyl reagents. The specific reaction conditions, such as temperature, solvent, and catalysts, can vary depending on the desired yield and purity of the final product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and cost-effectiveness. The process may include steps such as purification and quality control to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

Dibromo[tris(pentafluoroethyl)]-lambda~5~-stibane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation states of antimony.

Reduction: Reduction reactions can convert the compound to lower oxidation states.

Substitution: The bromine atoms in the compound can be substituted with other halogens or functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and halogenating agents (e.g., chlorine gas). The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce higher oxidation states of antimony, while substitution reactions may yield halogenated derivatives .

Scientific Research Applications

Dibromo[tris(pentafluoroethyl)]-lambda~5~-stibane has several scientific research applications, including:

Chemistry: The compound is used as a reagent in various chemical reactions and as a catalyst in organic synthesis.

Biology: It is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and effects on human health.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of Dibromo[tris(pentafluoroethyl)]-lambda~5~-stibane involves its interaction with molecular targets and pathways in chemical and biological systems. The compound can act as a Lewis acid, facilitating various chemical reactions by accepting electron pairs from other molecules. Its unique structure allows it to interact with specific molecular targets, leading to desired chemical transformations .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to Dibromo[tris(pentafluoroethyl)]-lambda~5~-stibane include other antimony-based compounds with halogen and pentafluoroethyl groups, such as:

• Tris(pentafluoroethyl)difluorophosphorane
• Tris(pentafluoroethyl)trifluorophosphate

Uniqueness

This compound is unique due to its specific combination of antimony, bromine, and pentafluoroethyl groups, which confer distinct chemical properties and reactivity.